1-Chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene

• Molecular Formula: C10H12ClNO4
• Molecular Weight: 245.66 g/mol
• IUPAC Name: 1-chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene
• InChI: InChI=1S/C10H12ClNO4/c1-7-5-10(16-4-3-15-2)8(11)6-9(7)12(13)14/h5-6H,3-4H2,1-2H3
• InChI Key: BBSNKZIBYYHQNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1[N+](=O)[O-])Cl)OCCOC

Description

1-Chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene is a useful research compound. Its molecular formula is C10H12ClNO4 and its molecular weight is 245.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,2-Dichloro-4-methyl-5-nitrobenzene (R.J. De Lang, et al. Tetrahedron (1998), 54(12), 2953-2966.) (860 mg; 4.17 mmol) was added to solution of sodium (115 mg; 5.01 mmol) dissolved in 2-methoxyethanol (15 ml). The brown reaction mixture was stirred at 100° C. for 1 h, poured on brine (50 ml) and extracted with TBME three times. The combined organic phases were evaporated and purified via chromatography (SiO2 acetone/hexanes 1/9) to yield the title compound as orange crystals (640 mg; 63%)